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Compound Name: Tetraethylammonium Iodide

Cat. No.: B1221715 Get Quote

An In-depth Technical Guide to Tetraethylammonium Iodide

Abstract
Tetraethylammonium iodide (TEAI) is a quaternary ammonium compound with significant

utility across various scientific disciplines.[1][2][3] With the chemical formula C₈H₂₀IN, it serves

as a crucial reagent in organic synthesis, a supporting electrolyte in electrochemistry, and a

pharmacological tool for studying ion channels.[1][4][5][6] This technical guide provides a

comprehensive overview of the chemical structure, formula, physicochemical properties,

synthesis, and key applications of tetraethylammonium iodide, with a focus on its relevance

to researchers, scientists, and drug development professionals. Detailed experimental

protocols and a summary of quantitative data are presented to facilitate its practical application

in a laboratory setting.

Chemical Identity and Structure
Tetraethylammonium iodide is an organic salt composed of a positively charged

tetraethylammonium cation ([N(C₂H₅)₄]⁺) and an iodide anion (I⁻).[7][8] The central nitrogen

atom is covalently bonded to four ethyl groups, resulting in a quaternary ammonium cation with

a tetrahedral geometry.[1][7] X-ray crystallography studies have revealed that TEAI crystallizes

in a distorted wurtzite lattice.[1][7]

Table 1: Chemical Identifiers for Tetraethylammonium Iodide
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Identifier Value

IUPAC Name N,N,N-Triethylethanaminium iodide[1]

Other Names Tetamon iodide, Tetramon J, TEAI[1]

CAS Number 68-05-3[1][4][7][8]

Chemical Formula C₈H₂₀IN or C₈H₂₀N⁺·I⁻[1][7][9]

Molecular Weight 257.16 g/mol [4][7][9][10]

SMILES CC--INVALID-LINK--(CC)CC.[I-][7][9]

InChI Key UQFSVBXCNGCBBW-UHFFFAOYSA-M[1][9]

Physicochemical Properties
The physical and chemical characteristics of TEAI dictate its suitability for various applications.

It typically appears as a colorless to yellowish crystalline solid.[7][8] Its ionic nature makes it

soluble in polar solvents like water, methanol, and ethanol.[5][8]

Table 2: Physicochemical Data for Tetraethylammonium Iodide

Property Value

Appearance Colorless or yellowish crystalline solid[7]

Density 1.566 g/cm³[1][7]

Melting Point >300 °C (decomposes)[4][8][11][12]

Solubility in Water Soluble[1][8]

Purity (Commercial) ≥98% or ≥99%[4][8][13]

Sensitivity Light-sensitive and hygroscopic[5][6][14]

Synthesis and Purification
While commercially available, tetraethylammonium iodide can be readily synthesized in the

laboratory. The most common method is a quaternization reaction involving the treatment of
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triethylamine with ethyl iodide.[1][7]

Product
Triethylamine (Et3N)

Ethyl Iodide (EtI)

Tetraethylammonium Iodide (Et4N+I-)
 

Quaternization
Reaction

Aqueous Phase

Organic Phase

Na⁺Y⁻

Na⁺X⁻ Q⁺Y⁻

1. Ion Exchange
(Q⁺ transports Y⁻)

R-X

R-Y

2. Organic Reaction

Q⁺X⁻

3. Q⁺ Returns

Q⁺ = Tetraethylammonium Cation (Et₄N⁺)
Y⁻ = Reactant Anion

R-X = Organic Substrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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